Cas no 62566-57-8 (2(1H)-Pyridinone, 3,5-dimethoxy-)

2(1H)-Pyridinone, 3,5-dimethoxy- structure
62566-57-8 structure
Product Name:2(1H)-Pyridinone, 3,5-dimethoxy-
CAS No:62566-57-8
MF:C7H9NO3
MW:155.151262044907
CID:439965
PubChem ID:12307853
Update Time:2025-04-19

2(1H)-Pyridinone, 3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 3,5-dimethoxy-
    • 3,5-dimethoxy-1H-pyridin-2-one
    • SCHEMBL5164798
    • 3,5-Dimethoxypyridin-2(1H)-one
    • DTXSID80487037
    • 62566-57-8
    • Inchi: 1S/C7H9NO3/c1-10-5-3-6(11-2)7(9)8-4-5/h3-4H,1-2H3,(H,8,9)
    • InChI Key: PDGLJJKXJJSVSY-UHFFFAOYSA-N
    • SMILES: O(C)C1C(NC=C(C=1)OC)=O

Computed Properties

  • Exact Mass: 155.05827
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.56

2(1H)-Pyridinone, 3,5-dimethoxy- Related Literature

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